Cas no 685535-22-2 (4-chloro-3-ethoxy-2-nitrophenol)

• Product Name: 4-chloro-3-ethoxy-2-nitrophenol
• CAS No: 685535-22-2
• MF: C₈H₈ClNO₄
• MW: 217.606421470642
• CID: 2107061
• PubChem ID: 58683700
• Update Time: 2025-04-21

4-chloro-3-ethoxy-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-ethoxy-2-nitrophenol
• DA-39645
• SCHEMBL3259695
• 4-chloro-5-ethoxy-2-nitrophenol
• DTXSID701304640
• 685535-22-2

• Inchi： 1S/C8H8ClNO4/c1-2-14-8-4-7(11)6(10(12)13)3-5(8)9/h3-4,11H,2H2,1H3
• InChI Key： KHSBDJLLNWURCV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OCC)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 217.0141854Da
• Monoisotopic Mass: 217.0141854Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.3Ų